Cas no 898456-87-6 (5-(2,5-dimethylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one)

• Product Name: 5-(2,5-dimethylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one
• CAS No: 898456-87-6
• MF: C₂₅H₂₈N₂O₃
• MW: 404.501426696777
• CID: 5485054
• Update Time: 2025-05-20

5-(2,5-dimethylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 5-[(2,5-dimethylphenyl)methoxy]-2-[(4-phenyl-1-piperazinyl)methyl]-
• 5-(2,5-dimethylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one

• Inchi： 1S/C25H28N2O3/c1-19-8-9-20(2)21(14-19)17-30-25-18-29-23(15-24(25)28)16-26-10-12-27(13-11-26)22-6-4-3-5-7-22/h3-9,14-15,18H,10-13,16-17H2,1-2H3
• InChI Key： XOMARROPJZGKDI-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC=C3)CC2)OC=C(OCC2=CC(C)=CC=C2C)C(=O)C=1

Additional information on 5-(2,5-dimethylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one

5-(2,5-Dimethylphenyl)methoxy-2-(4-Phenylpiperazin-1-yl)methyl-4H-pyran-4-one: A Comprehensive Overview

5-(2,5-Dimethylphenyl)methoxy-2-(4-Phenylpiperazin-1-yl)methyl-4H-pyran-4-one (CAS No. 898456-87-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyranones and is characterized by its unique structural features, including a 2,5-dimethylphenyl substituent, a 4-phenylpiperazin-1-yl group, and a methoxy functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 5-(2,5-dimethylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one involves a series of well-defined chemical reactions, including condensation, substitution, and cyclization steps. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications. The ability to synthesize this compound with high purity and yield is crucial for its use in various biological assays and preclinical studies.

In terms of its biological activity, 5-(2,5-Dimethylphenyl)methoxy-2-(4-Phenylpiperazin-1-yl)methyl-4H-pyran-4-one has shown promising results in several areas. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory diseases. This property makes it a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-(2,5-Dimethylphenyl)methoxy-2-(4-Phenylpiperazin-1-yl)methyl-4H-pyran-4-one has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic profile of 5-(2,5-Dimethylphenyl)methoxy-2-(4-Phenylpiperazin-1-yl)methyl-4H-pyran-4-one has been studied in detail to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have indicated that this compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can effectively reach its target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 5-(2,5-Dimethylphenyl)methoxy-2-(4-Phenylpiperazin-1-yl)methyl-4H-pyran-4-one, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the potential therapeutic applications of this compound. For instance, in rodent models of inflammation, administration of this compound resulted in significant reductions in inflammatory markers and improved clinical outcomes. Similarly, in models of neurodegeneration, treatment with this compound led to enhanced neuronal survival and improved cognitive function.

The structural features of 5-(2,5-Dimethylphenyl)methoxy-2-(4-Phenylpiperazin-1-y l)methyl - 4H - pyran - 4 - one, particularly the presence of the methoxy, 2 , 5 - dimethylphen yl strong > , an d< strong > 4 - phen yl p ipe razin - 1 - yl strong > groups , contribute to its unique biological activities . The meth oxy group enhances the lipophilicity o f t he molecule , allowing it to cross biological membranes more efficiently . The 2 , 5 - dim eth yl phen yl substituent provides steric hindrance , which can influence receptor binding affinity . The 4 - phen yl p ipe razin - 1 - yl group confers additional pharmacological properties by interacting with specific receptors or enzymes . p > < p > Recent advances in computational chemistry have also played a crucial role in understanding the molecular interactions o f< strong > 5 -( 2 , 5 - dim eth yl phen yl ) meth oxy - 2 -( 4 - phen yl p ipe razin - 1 - yl ) methyl - 4 H - pyran - 4 - one strong > . Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity , which may explain its diverse biological activities . These computational tools have not only helped in elucidating the mechanism o f action but also guided the design o f more potent analogs . p > < p > In conclusion ,< strong > 5 -( 2 , 5 - dim eth yl phen yl ) meth oxy - 2 -( 4 - phen yl p ipe razin - 1 - yl ) methyl - 4 H - pyran - 4 - one strong > ( CAS No . 898456 - 87 - 6 ) represents a promising lead compound with potential applications in various therapeutic areas . Its unique structural features , combined with favorable pharmacokinetic properties and diverse biological activities , make it an attractive candidate for further development . Ongoing research aims to optimize its structure for enhanced efficacy and safety , paving the way for potential clinical applications . p >